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Compound of Interest

Compound Name: Methyl chloroformate

Cat. No.: B043013

Application Notes: Methoxycarbonylation with
Methyl Chloroformate

Introduction

Methyl chloroformate (MCF), also known as methyl chlorocarbonate or methoxycarbonyl
chloride, is a highly reactive chemical reagent with the formula CHsOCOCI.[1][2] Itis a
colorless, oily liquid with a pungent odor, widely utilized in organic synthesis.[1][2] Its primary
application is the introduction of a methoxycarbonyl group (-COOCHSs) onto a suitable
nucleophile, a process termed methoxycarbonylation.[1][2] This functionality is crucial in
various fields, including pharmaceuticals, agrochemicals, and material science.[1][3]

The high electrophilicity of the carbonyl carbon makes methyl chloroformate an excellent
reagent for reaction with a wide range of nucleophiles, such as amines, alcohols, and phenols.
[4] This reactivity is similar to that of acyl chlorides.[4][5] The methoxycarbonyl group can serve
as a stable carbamate or carbonate, or act as a protecting group for amines and alcohols,
which can be removed under specific conditions.[6][7][8] Additionally, methyl chloroformate is
a key derivatization agent, converting polar, non-volatile metabolites like amino acids and
organic acids into more volatile derivatives for analysis by gas chromatography-mass
spectrometry (GC-MS).[5][9][10]

Core Properties of Methyl Chloroformate
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Proper handling and selection of reaction conditions are dictated by the physicochemical
properties of methyl chloroformate.

Property Value Reference
Molecular Formula C2HsCIO2 [11]
Molecular Weight 94.50 g/mol [2][4]
Appearance Colorless oily liquid [2]

Boiling Point 70-72 °C [2][4]
Density 1.223 g/mL (at 25 °C) [2][4]

Flash Point 10 °C [2]

CAS Number 79-22-1 [2][11]

Key Reactions and Applications

Methyl chloroformate's utility stems from its efficient reaction with nucleophiles to form stable,
functionalized products. The most common transformations involve the formation of
carbamates and carbonates.

N-Methoxycarbonylation: Carbamate Formation

The reaction of methyl chloroformate with primary or secondary amines yields methyl
carbamates.[5][11] This is a cornerstone reaction for the protection of amino groups in multi-
step synthesis, particularly in peptide and pharmaceutical drug development.[6][8] The resulting
carbamate is generally stable under neutral and acidic conditions but can be cleaved when
necessary. The reaction proceeds via a nucleophilic acyl substitution mechanism and is
typically conducted in the presence of a base to neutralize the hydrochloric acid byproduct.[4]
[12]
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1. Sample Preparation
(e.g., Biological Extract)

2. Derivatization
Add Pyridine, Methanol,
& Methyl Chloroformate

3. Extraction
Add Chloroform
& NaHCOs Solution

4. GC-MS Analysis
Inject Organic Layer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Ontario, CA 91761, United States
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